Cas no 33301-41-6 (1-(diphenylmethyl)azetidin-3-yl methanesulfonate)

• Product Name: 1-(diphenylmethyl)azetidin-3-yl methanesulfonate
• CAS No: 33301-41-6
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• MDL: MFCD00159216
• CID: 54048
• PubChem ID: 172089044
• Update Time: 2025-06-07

1-(diphenylmethyl)azetidin-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-3-methanesulfonyloxy azetidine
• 1-Benzhydryl-3-methanesulfonatoazetidine
• 1-Benzhydryl-3-azetidinyl Methanesulfonate
• 1-(Diphenylmethyl)-3-Azetidinyl Methanesulfonate
• (1-benzhydrylazetidin-3-yl) Methanesulfonate
• 1-(Diphenylmethyl)azetidin-3-yl methanesulfonate
• 1-benzhydrylazetidin-3-yl methanesulfonate
• 1-(Diphenylmethyl)-3-(methanesulfonyloxy)azetidine
• 1-Benzhydryl-3-(methanesulfonyloxy)azetidine
• Methanesulfonic acid 1-benzhydryl-azetidin-3-yl ester
• AM80994
• SCHEMBL70441
• 1-benzhydryl-3-methanesulfonyloxy-azetidine
• 1-(diphenylmethyl)-3-methanesulfonyloxy-azetidine
• Methanesulfonic acid 1-benzhydrylazetidin-3-yl ester
• MSVZMUILYMLJCF-UHFFFAOYSA-N
• Q-103139
• 1-benzhydryl-3-methanesulfonyloxyazetidine
• CHEMBL3676399
• DTXSID20374452
• 1-diphenylmethyl-3-mesyloxyazetidine
• SY015337
• 1-diphenylmethyl-3-methanesulphonyloxyazetidine
• 1-(diphenylmethyl)-3-(methanesulphonyloxy)azetidine
• US8846711, 6
• 1-benzhydrylazetidin-3-yl methane sulfonate
• 1-diphenylmethyl-3-methylsulfonyloxyazetidine
• AKOS005174285
• Benzhydrylazetidin-3-yl methanesulfonate
• 1-(diphenylmethyl)-3-(methanesulphonyloxy)-azetidine
• A26721
• 1-benzhydryl-3-mesyloxyazetidine
• 1-(diphenylmethyl)-3-(methanesulphonyloxy) azetidine
• methanesulphonic acid 1-benzhydryl-azetidin-3-yl ester
• 3-Mesyloxy-1-benzhydrylazetidine
• C17H19NO3S
• MFCD00159216
• 3-Methanesulfonyloxy-1-benzhydrylazetidine
• AC-4735
• 1-Diphenylmethyl-3-azetidinyl methanesulfonate
• BDBM133662
• 1-benzhydryl-3-(methanesulphonyloxy)-azetidine
• methanesuiphonic acid 1-benzhydryl-azetidin-3-yl ester
• D4131
• 1-benzhydrylazetidin-3-yl-methanesulfonate
• 1-benzhydryl-3-methanesulphonyloxyazetidine
• N-benzhydryl-3-[(methylsulfonyl)oxy]azetidine
• 1-(Diphenylmethyl)-3-(methanesulfonyloxy) azetidine
• 1-(4-FLUORO-PHENYL)-5-OXO-PYRROLIDINE-3-CARBOXYLICACID
• CS-W004087
• N-(diphenylmethyl)-3-(methanesulfonyloxy)azetidine
• SB50681
• 33301-41-6
• 1-Diphenylmethyl-3-azetidinyl Methanethiosulfonate; 1-(Diphenylmethyl)-3-(mesyloxy)azetidine; 1-(Diphenylmethyl)-3-[(methylsulfonyl)oxy]azetidine;
• ALBB-014314
• STK801416
• 3-azetidinol, 1-(diphenylmethyl)-, methanesulfonate (ester)
• BBL010041
• DB-013166
• 1-(diphenylmethyl)azetidin-3-yl methanesulfonate

• MDL： MFCD00159216
• Inchi： 1S/C17H19NO3S/c1-22(19,20)21-16-12-18(13-16)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16-17H,12-13H2,1H3
• InChI Key： MSVZMUILYMLJCF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 317.10900
• Monoisotopic Mass: 317.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.28
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 459.9°C at 760 mmHg
• Flash Point: 459.9 °C at 760 mmHg
• Refractive Index: 1.622
• PSA: 54.99000
• LogP: 3.45510

1-(diphenylmethyl)azetidin-3-yl methanesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)azetidin-3-yl methanesulfonate

1-(Diphenylmethyl)azetidin-3-yl Methanesulfonate: An Overview of Its Properties and Applications

1-(Diphenylmethyl)azetidin-3-yl methanesulfonate (CAS No. 33301-41-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 1-(diphenylmethyl)azetidin-3-yl methanesulfonate.

Chemical Structure and Properties

1-(Diphenylmethyl)azetidin-3-yl methanesulfonate is a derivative of azetidine, a four-membered heterocyclic amine. The compound features a diphenylmethyl group attached to the azetidine ring at the 1-position and a methanesulfonyl group at the 3-position. The diphenylmethyl moiety imparts significant steric and electronic effects, while the methanesulfonyl group enhances the compound's reactivity and solubility. These structural characteristics make 1-(diphenylmethyl)azetidin-3-yl methanesulfonate an attractive candidate for various chemical transformations and biological studies.

Synthesis Methods

The synthesis of 1-(diphenylmethyl)azetidin-3-yl methanesulfonate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-azetidinemethanol with diphenylmethyl chloride followed by methanesulfonylation. This method yields high purity and yield of the target compound. Another notable synthetic route involves the use of transition-metal-catalyzed coupling reactions, which offer improved selectivity and scalability for large-scale production.

Biological Activity and Applications

1-(Diphenylmethyl)azetidin-3-yl methanesulfonate has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for numerous diseases. Studies have demonstrated that 1-(diphenylmethyl)azetidin-3-yl methanesulfonate can selectively bind to specific GPCRs, modulating their activity and signaling pathways. This property makes it a valuable tool for understanding receptor function and developing novel therapeutic agents.

In addition to its role in GPCR modulation, 1-(diphenylmethyl)azetidin-3-yl methanesulfonate has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has shown inhibitory activity against certain kinases and proteases, which are implicated in cancer and inflammatory diseases. These findings highlight the compound's broad therapeutic potential and underscore the importance of further research to explore its full range of applications.

Clinical Trials and Future Prospects

The promising preclinical results with 1-(diphenylmethyl)azetidin-3-yl methanesulfonate have led to increased interest in advancing it to clinical trials. Several pharmaceutical companies are currently evaluating this compound for various indications, including neurological disorders, cancer, and autoimmune diseases. Early-phase clinical trials have shown favorable safety profiles and preliminary efficacy data, paving the way for more extensive studies.

The future prospects for 1-(diphenylmethyl)azetidin-3-yl methanesulfonate are promising. Ongoing research aims to optimize its pharmacological properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, efforts are being made to develop prodrugs and analogs that can improve its delivery and target specificity.

Conclusion

In conclusion, 1-(diphenylmethyl)azetidin-3-yl methanesulfonate (CAS No. 33301-41-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties that make it suitable for various applications, from basic research to drug development. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.